Cas no 2138235-17-1 (2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol)
2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
- 2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
- EN300-1077835
- 2138235-17-1
-
- Inchi: 1S/C11H15N3O/c1-7-5-8-12-10(11(2,3)4)13-14(8)9(15)6-7/h5-6H,1-4H3,(H,12,13)
- InChI Key: JFTABWKKKUCRMY-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C=C2N=C(C(C)(C)C)NN21
Computed Properties
- Exact Mass: 205.121512110g/mol
- Monoisotopic Mass: 205.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.7Ų
2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077835-0.05g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 0.05g |
$624.0 | 2023-10-28 | |
| Enamine | EN300-1077835-0.1g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 0.1g |
$653.0 | 2023-10-28 | |
| Enamine | EN300-1077835-0.25g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 0.25g |
$683.0 | 2023-10-28 | |
| Enamine | EN300-1077835-0.5g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 0.5g |
$713.0 | 2023-10-28 | |
| Enamine | EN300-1077835-1.0g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1077835-2.5g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-1077835-5.0g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1077835-10.0g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1077835-1g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 1g |
$743.0 | 2023-10-28 | |
| Enamine | EN300-1077835-5g |
2-tert-butyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138235-17-1 | 95% | 5g |
$2152.0 | 2023-10-28 |
2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
Comprehensive Guide to 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138235-17-1): Properties, Applications, and Market Insights
The compound 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138235-17-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This triazolopyridine derivative features a unique structural framework combining a pyridine core with a triazole ring, offering versatile chemical properties. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with various biological targets.
From a chemical perspective, 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol demonstrates remarkable stability due to its tert-butyl group at the 2-position, which provides steric hindrance and influences the compound's reactivity. The methyl group at the 7-position and hydroxyl group at the 5-position further contribute to its distinct electronic characteristics, making it valuable for structure-activity relationship (SAR) studies. These features have led to investigations into its potential as a kinase inhibitor or enzyme modulator in medicinal chemistry applications.
The synthesis of CAS 2138235-17-1 typically involves multi-step organic reactions, with researchers focusing on optimizing yield and purity. Recent publications have described innovative routes using catalytic cyclization methods, reflecting the growing interest in sustainable chemistry practices. This aligns with current industry trends toward green synthesis approaches, which minimize waste and energy consumption while maintaining high selectivity for the desired product.
In pharmaceutical applications, 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has shown promise as a molecular building block for developing new therapeutic agents. Its structural features make it particularly interesting for targeting inflammatory pathways and metabolic disorders, two areas of intense research focus in drug development. The compound's ability to form stable complexes with biological macromolecules has prompted investigations into its potential as a drug candidate or pharmacophore in various disease models.
The agrochemical sector has also shown interest in triazolopyridine derivatives like CAS 2138235-17-1, particularly for developing new crop protection agents. The compound's structural characteristics suggest potential activity against plant pathogens, with research ongoing to evaluate its efficacy as a fungicide or plant growth regulator. This application aligns with global needs for sustainable agriculture solutions that can address food security challenges while minimizing environmental impact.
Market analysis indicates growing demand for specialized heterocyclic compounds such as 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, driven by expanding research in life sciences and materials chemistry. The compound's commercial availability has increased in recent years, with suppliers offering various purity grades to meet different research requirements. Current pricing trends reflect its status as a high-value intermediate in chemical synthesis, particularly for pharmaceutical applications.
From a regulatory standpoint, CAS 2138235-17-1 is not currently classified as a controlled substance in major markets, facilitating its use in research applications. However, researchers should consult local regulations regarding handling and disposal, as with all chemical substances. Proper material safety data should be reviewed before working with this compound in laboratory settings.
Recent scientific literature highlights novel applications of 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol in materials science, particularly in the development of organic electronic materials. Its conjugated system and ability to form stable complexes with metals make it interesting for optoelectronic applications, an area experiencing rapid growth due to demand for advanced display technologies and energy storage solutions.
Quality control for CAS 2138235-17-1 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Suppliers generally provide certificates of analysis detailing these quality parameters, which are crucial for research reproducibility. The compound's stability under various storage conditions has been documented, with recommendations for protection from light and moisture to maintain long-term integrity.
Future research directions for 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol may explore its potential in catalysis and coordination chemistry, building on its demonstrated ability to interact with metal centers. Additionally, computational studies could further elucidate its electronic properties and predict novel applications in molecular recognition systems. These investigations would complement existing knowledge about this versatile compound and potentially uncover new utility in cutting-edge technologies.
For researchers sourcing CAS 2138235-17-1, it's important to verify supplier credentials and request comprehensive product documentation. The compound is available from specialized chemical providers, often with options for custom synthesis or bulk quantities. Current market trends suggest stable availability, though lead times may vary depending on purity specifications and order volume requirements.
In summary, 2-tert-butyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol represents an important chemical intermediate with diverse potential applications across multiple scientific disciplines. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery, while emerging applications in materials science suggest broader utility. As research continues to explore the capabilities of this triazolopyridine derivative, its role in advancing scientific innovation appears increasingly significant.
2138235-17-1 (2-tert-butyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)